6-Bromo-2-naphthyl alpha-D-glucopyranoside
Overview
Description
6-Bromo-2-naphthyl alpha-D-glucopyranoside, commonly referred to as 6-Bn-alpha-D-glucopyranoside, is a synthetic compound that has been used in a variety of scientific research applications. It is a member of the glucosides family, which is a group of compounds that contain glucose molecules bound to other molecules. 6-Bn-alpha-D-glucopyranoside has been used as a substrate for enzyme assays, as an inhibitor of enzymes, and as a signal transduction molecule.
Scientific Research Applications
Enzyme Assays
6-Bromo-2-naphthyl alpha-D-glucopyranoside: is commonly used as a substrate in enzyme assays, particularly for β-glycosidases . These enzymes catalyze the hydrolysis of glycosidic bonds in glycosides, and the compound, when hydrolyzed, forms an insoluble colored product. This reaction is crucial for studying enzyme kinetics and understanding the catalytic mechanisms of β-glycosidases.
Carbohydrate Labeling
In the field of carbohydrate chemistry, 6-Bromo-2-naphthyl alpha-D-glucopyranoside is utilized to label carbohydrates . This labeling is essential for tracking the presence and quantity of specific carbohydrates in complex biological systems, aiding in the study of carbohydrate metabolism and function.
Protein Labeling
The compound is also used in protein labeling to study protein-carbohydrate interactions . By attaching to proteins, it allows researchers to visualize and quantify the binding events between proteins and carbohydrates, which is vital in understanding cellular recognition processes.
Radioimmunoassay
6-Bromo-2-naphthyl alpha-D-glucopyranoside: finds application in radioimmunoassays . It is used to label molecules that can be detected using radioactivity, providing a sensitive method for measuring concentrations of hormones, drugs, and other substances in biological samples.
In Vitro Assays
This compound is instrumental in various in vitro assays . It serves as a substrate in assays that are designed to mimic biological reactions outside of living organisms, such as in test tubes or petri dishes, which is fundamental for drug development and toxicology studies.
Biological Process Studies
Researchers use 6-Bromo-2-naphthyl alpha-D-glucopyranoside to study biological processes . Its role as a substrate for specific enzymes allows scientists to investigate the biochemical pathways in which these enzymes are involved, contributing to a deeper understanding of cellular metabolism.
Chemical Process Investigations
In chemistry, the compound is used to investigate chemical processes . Its interactions and reactions with various chemicals provide insights into reaction mechanisms and the development of new synthetic methodologies.
Future Directions
Mechanism of Action
Target of Action
The primary target of 6-Bromo-2-naphthyl alpha-D-glucopyranoside is β-glycosidases . These are enzymes that catalyze the hydrolysis of glycosidic bonds in complex sugars.
Mode of Action
6-Bromo-2-naphthyl alpha-D-glucopyranoside interacts with its target, β-glycosidases, by serving as a substrate . The enzyme catalyzes the hydrolysis of the glycosidic bond in the compound, leading to a change in its structure.
Result of Action
Upon hydrolysis by β-glycosidases, 6-Bromo-2-naphthyl alpha-D-glucopyranoside forms an insoluble colored product . This property makes it useful in assays for β-glycosidases activity, where the formation of the colored product can be visually detected.
properties
IUPAC Name |
(2R,3R,4S,5S,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13-,14+,15-,16+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLRXQZJJCPRATR-LJIZCISZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)Br)C=C1OC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=CC(=C2)Br)C=C1O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601265697 |
Source
|
| Record name | 6-Bromo-2-naphthalenyl α-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601265697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
385.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-naphthyl alpha-D-glucopyranoside | |
CAS RN |
25696-57-5 |
Source
|
| Record name | 6-Bromo-2-naphthalenyl α-D-glucopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25696-57-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-2-naphthalenyl α-D-glucopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601265697 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-bromo-2-naphthyl α-D-glucopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.886 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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